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Compound of Interest

Compound Name: tin-122

Cat. No.: B576531

For researchers, scientists, and drug development professionals, the proper handling and
disposal of all laboratory materials are paramount to ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the disposal of
Tin-122.

A critical characteristic of Tin-122 (122Sn) is that it is a stable isotope of tin.[1] This means it is
not radioactive and does not undergo radioactive decay. Consequently, the disposal
procedures for Tin-122 are based on its chemical properties as metallic tin and do not require
special precautions for radioactivity.

Immediate Safety and Handling

Before disposal, it is crucial to handle Tin-122 with the appropriate safety measures associated
with tin metal. While tin is of low toxicity, inhalation of dust or fumes can cause respiratory
irritation.[2] Prolonged skin contact may also lead to irritation.[2]

Key Safety Precautions:
e Use in a well-ventilated area to minimize dust generation and accumulation.[2]

o Wear appropriate personal protective equipment (PPE), including gloves and eye protection.

[3]

e Wash hands thoroughly after handling.[2][3]
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e Avoid eating, drinking, or smoking when using this product.[2]

Spill and Leak Procedures

In the event of a spill, immediate cleanup is necessary to prevent dispersion of tin dust.
Spill Containment and Cleanup:

Ventilate the area.

Clean up spills immediately, observing precautions in the Protective Equipment section of the
Safety Data Sheet (SDS).[2]

Sweep up or absorb the material and place it into a suitable, clean, dry, and closed container
for disposal.[2]

Avoid generating dusty conditions.[2]

Disposal Plan and Procedures

As Tin-122 is a stable isotope, its disposal is governed by regulations for chemical waste.
Chemical waste generators must determine if the waste is classified as hazardous and consult
state and local regulations for complete and accurate classification.[2]

Step-by-Step Disposal Protocol:
» Waste Identification and Segregation:
o ldentify the waste as non-radioactive Tin-122.

o Segregate it from other laboratory waste streams, particularly radioactive or highly reactive
chemical waste.

o Containerization:
o Place the Tin-122 waste into a clean, dry, and clearly labeled container.[2]

o The container must be sealable to prevent leaks or spills.
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e Labeling:
o Label the container clearly as "Tin Waste" or "Tin-122 (Stable Isotope) Waste".

o Include any other necessary information as required by your institution's waste
management program.

o Storage:
o Store the sealed container in a designated waste accumulation area.

o The storage area should be cool, dry, and well-ventilated, away from incompatible
materials.[2]

» Disposal/Recycling:

o Contact your institution's Environmental Health and Safety (EHS) office or waste
management provider for collection and disposal.

o Tin is a recyclable metal.[4] Inquire about recycling options with your waste management
provider, as this is the preferred method of disposal to promote sustainability.[4] Scrap
metal alloys often have value and can be sent to a commercial reclaimer.[5]

Quantitative Data Summary

Property[1] Value

Isotope Tin-122 (122Sn)
Natural Abundance (%) 4.63

Atomic Mass (Da) 121.903439
Half-life Stable
Radioactive? No

Melting Point (°C) 231.9

Boiling Point (°C) 2507
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Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of Tin-122.

In the Laboratory

Tin-122 Waste Generation

Safety First

Wear Appropriate PPE
(Gloves, Eye Protection)

:

Segregate from
Radioactive & Other Wastes

:

Place in a Labeled,
Sealed Container

Waste Accumulation Area

Y

Store in Designated
Cool, Dry, Ventilated Area

Final Disposition

Y

Contact EHS for Pickup

If available If recycling not available

Recycle as Scrap Metal Dispose as Non-Hazardous
(Preferred Method) Chemical Waste

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b576531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe disposal of stable Tin-122 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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